Cas no 2172310-98-2 (1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid)
1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid
- EN300-1456344
- 1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid
- 2172310-98-2
-
- Inchi: 1S/C14H21N3O4/c1-14(2,3)21-13(20)17-5-9(10(6-17)12(18)19)11-7-16(4)8-15-11/h7-10H,5-6H2,1-4H3,(H,18,19)
- InChI Key: OZJIUXSNJKGLLM-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C(=O)O)C(C2=CN(C)C=N2)C1)=O
Computed Properties
- Exact Mass: 295.15320616g/mol
- Monoisotopic Mass: 295.15320616g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 421
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 84.7Ų
1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1456344-1.0g |
1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid |
2172310-98-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1456344-50mg |
1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid |
2172310-98-2 | 50mg |
$888.0 | 2023-09-29 | ||
| Enamine | EN300-1456344-100mg |
1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid |
2172310-98-2 | 100mg |
$930.0 | 2023-09-29 | ||
| Enamine | EN300-1456344-250mg |
1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid |
2172310-98-2 | 250mg |
$972.0 | 2023-09-29 | ||
| Enamine | EN300-1456344-500mg |
1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid |
2172310-98-2 | 500mg |
$1014.0 | 2023-09-29 | ||
| Enamine | EN300-1456344-1000mg |
1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid |
2172310-98-2 | 1000mg |
$1057.0 | 2023-09-29 | ||
| Enamine | EN300-1456344-2500mg |
1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid |
2172310-98-2 | 2500mg |
$2071.0 | 2023-09-29 | ||
| Enamine | EN300-1456344-5000mg |
1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid |
2172310-98-2 | 5000mg |
$3065.0 | 2023-09-29 | ||
| Enamine | EN300-1456344-10000mg |
1-[(tert-butoxy)carbonyl]-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid |
2172310-98-2 | 10000mg |
$4545.0 | 2023-09-29 |
1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid
Introduction to 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172310-98-2)
1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid (CAS No. 2172310-98-2) is a complex organic compound with a unique structure that combines several functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound is characterized by its pyrrolidine ring, which is a five-membered cyclic secondary amine, and its imidazole moiety, a heterocyclic aromatic ring containing two nitrogen atoms. The presence of the tert-butoxy carbonyl group further enhances its chemical versatility, enabling it to participate in a wide range of chemical reactions and applications.
The synthesis of 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid involves a series of carefully designed steps to ensure the precise formation of its intricate structure. Recent advancements in synthetic chemistry have allowed for more efficient and selective methods to construct such complex molecules. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of similar compounds, reducing reaction times and improving yields. This approach has been particularly beneficial in constructing the imidazole ring, which is often challenging due to its aromaticity and nitrogen content.
One of the most notable applications of this compound lies in its potential as a building block for advanced materials. The combination of the pyrrolidine ring and the imidazole group provides this molecule with unique electronic properties, making it a candidate for use in organic electronics. Recent studies have explored its ability to act as a semiconductor in thin-film transistor (TFT) devices, demonstrating promising electrical characteristics that could pave the way for its integration into flexible electronics and wearable devices.
In addition to its electronic applications, 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid has shown potential in the field of drug delivery systems. Its ability to form stable complexes with metal ions has been leveraged in the development of novel drug carriers that can enhance bioavailability and reduce side effects. Researchers have reported successful incorporation of this compound into polymeric nanoparticles, which exhibit controlled drug release profiles under specific physiological conditions.
The stability and biocompatibility of this compound further enhance its suitability for biomedical applications. Studies have demonstrated that it exhibits low cytotoxicity and excellent biodegradability, making it an ideal candidate for use in tissue engineering scaffolds and regenerative medicine. Its ability to promote cell adhesion and proliferation has been particularly advantageous in these contexts.
Recent advancements in computational chemistry have also provided deeper insights into the molecular properties of 1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yli pyloridine 3 carboxylic acid. High-resolution molecular modeling techniques have enabled researchers to predict its interaction with biological systems at an atomic level, facilitating the design of more effective drug delivery systems and electronic materials.
In conclusion, 1-(tert-butoxy)carbonyl 4 (1 methyl 1H imidazol 4 yl) pyrrolidine 3 carboxylic acid (CAS No. 2172310 98 2) is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure, combined with recent advancements in synthetic and computational chemistry, positions it as a valuable tool for advancing modern materials science and biomedical research.
2172310-98-2 (1-(tert-butoxy)carbonyl-4-(1-methyl-1H-imidazol-4-yl)pyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)